Cas no 2008528-87-6 (tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2008528-87-6
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5977809
• PubChem ID: 165463983
• Update Time: 2025-05-22

tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-796364
• 2008528-87-6
• tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C12H19N3O3/c1-8(13-11(17)18-12(2,3)4)10(16)9-6-7-15(5)14-9/h6-8H,1-5H3,(H,13,17)
• InChI Key： SJULHAHMVLLSNZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C1C=CN(C)N=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2008528-87-6)

The compound tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2008528-87-6) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 1-methyl-1H-pyrazol-3-yl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. The 1-methyl-1H-pyrazol-3-yl component of this compound is particularly noteworthy, as pyrazole-based scaffolds are frequently explored for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of such compounds. Searches for "pyrazole derivatives in drug development" and "carbamate protecting groups" have spiked, reflecting the growing interest in these chemical entities.

The tert-butyl carbamate (Boc) group in this compound serves as a protective group for amines, a critical function in peptide synthesis and organic transformations. This feature is highly relevant to researchers investigating peptide-based therapeutics, a hot topic in biopharmaceuticals. The Boc group’s stability under various conditions and its ease of removal make it a preferred choice in multi-step syntheses. Online queries such as "Boc-protected amines applications" and "peptide synthesis techniques 2024" highlight the ongoing relevance of this chemical functionality.

From a synthetic chemistry perspective, CAS No. 2008528-87-6 exemplifies the importance of high-purity intermediates in modern research. Impurities in such compounds can significantly impact the outcomes of biological assays, making quality control a top priority. This ties into broader discussions about green chemistry and sustainable synthesis methods, as researchers seek to minimize waste and improve efficiency. Popular search terms like "sustainable chemical synthesis" and "high-purity intermediates for drug discovery" underscore these concerns.

Another area of interest is the compound’s potential role in agrochemical innovation. Pyrazole derivatives are known for their herbicidal and fungicidal activities, and the incorporation of a tert-butyl carbamate group could enhance these properties. With the global push toward eco-friendly pesticides, this compound may attract attention from agrochemical companies. Searches for "next-generation agrochemicals" and "pyrazole-based pesticides" reflect this emerging trend.

In conclusion, tert-butyl N-[1-(1-methyl-1H-pyrazol-3-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2008528-87-6) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its structural features align with current research priorities, including drug discovery, peptide synthesis, and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a subject of interest for both academic and industrial researchers.